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Chemical and Physical Characterization

The table below summarizes the core technical data for zinc carbonate basic.

Property Specification / Value

Chemical Name Zinc Carbonate Basic, Basic Zinc Carbonate, Zinc

Hydroxycarbonate [1]

CAS Number 5970-47-8 [1]

Molecular Formula Zn₅(OH)₆(CO₃)₂ [1]

Standard Composition (as Zn, dry
basis)

≥ 57.5% [1]

Loss on Ignition 25.0 - 28.0% [1]

Moisture Content ≤ 2.5% [1]

Heavy Metals (as Pb) ≤ 30 ppm [1]

Cadmium (Cd) Content ≤ 20 ppm [1]

Appearance White, insoluble powder [1]
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Property Specification / Value

Natural Occurrence Mineral hydrozincite [1]

Synthesis and Experimental Protocols

Recent studies have optimized synthesis protocols for creating zinc carbonate nanoparticles (ZnC-NPs)

stabilized with biopolymers for enhanced medical use [2].

Synthesis Workflow for ZnC-NPs

The diagram below outlines the key stages in synthesizing stabilized zinc carbonate nanoparticles.
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Start Synthesis

Select Precursor:
Zinc Acetate (Zn(CH₃COO)₂)

Select Precipitator:
Ammonium Carbonate ((NH₄)₂CO₃)

Add Stabilizing Biopolymer:
Chitosan, Hydroxyethyl Cellulose,

Methyl Cellulose, or Hyaluronic Acid

Chemical Precipitation Reaction

Obtain ZnC-NPs:
Composition: Zn₅(OH)₆(CO₃)₂

Size Range: 35 - 120 nm

Click to download full resolution via product page

Synthesis workflow for stabilized zinc carbonate nanoparticles

Detailed Protocol Parameters [2]:

Precursor: Zinc acetate (Zn(CH₃COO)₂) was identified as the optimal precursor.

Precipitator: Ammonium carbonate ((NH₄)₂CO₃) was the optimal precipitating agent.
Stoichiometry: Use a stoichiometric ratio of the precursor and precipitator.

Stabilizing Agents: Biopolymers like chitosan, hydroxyethyl cellulose, methyl cellulose, and
hyaluronic acid are used. The maximum concentration of the biopolymer should be used for

optimal effect.
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Interaction Mechanism: Quantum chemical modeling confirmed that these polymers interact with

the crystallite surfaces in an energetically favorable way, primarily through their OH groups.

Medical Applications and Biocompatibility

Zinc carbonate basic shows promise in medical and pharmaceutical fields.

Established Uses: It is used as an ingredient in antifungal creams, lotions, and powders [1].

Highly insoluble forms like zinc carbonate are also used on inflamed skin for their astringent and
absorbent properties [3].

Emerging Nanotechnology: Biopolymer-stabilized ZnC-NPs open potential for multifaceted
applications in medicine [2].

Safety Profile: A CAM assay and histological evaluation demonstrated that ZnC-NPs stabilized
with chitosan specifically showed no toxic effect and were compatible with the biological

environment [2].

Key Takeaways for Researchers

Optimal Synthesis: For high-quality ZnC-NPs, use zinc acetate and ammonium carbonate in a
stoichiometric ratio with high concentrations of biopolymer stabilizers like chitosan [2].

Promising Material: Biopolymer-stabilized zinc carbonate basic is a versatile and biocompatible
material with strong potential for advanced drug delivery systems and other medical applications [2].

Critical Parameters: Key factors for synthesis include the choice of precursor, precipitator, their ratio,
and the type and concentration of the stabilizing biopolymer [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [zinc carbonate basic chemical characterization]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1533041#zinc-carbonate-

basic-chemical-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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